Cas no 911676-86-3 (trans-Decahydroisoquinoline)

trans-Decahydroisoquinoline structure
trans-Decahydroisoquinoline structure
Product Name:trans-Decahydroisoquinoline
CAS No:911676-86-3
MF:C9H17N
MW:139.23798251152
CID:5063086
Update Time:2023-08-24

trans-Decahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

    • trans-Decahydroisoquinoline
    • (4ar,8as)-decahydroisoquinoline
    • Isoquinoline, decahydro-, (4aR,8aS)-rel-
    • CIS-DECAHYDROISOQUINOLINE
    • BIDD:GT0680
    • (4aR,8aS)-Decahydroisoquinoline, AldrichCPR
    • Inchi: 1S/C9H17N/c1-2-4-9-7-10-6-5-8(9)3-1/h8-10H,1-7H2/t8-,9-/m1/s1
    • InChI Key: NENLYAQPNATJSU-RKDXNWHRSA-N
    • SMILES: N1CC[C@H]2CCCC[C@@H]2C1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 111
  • XLogP3: 2.2
  • Topological Polar Surface Area: 12
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